Sorghumol

Sorghumol结构式

Chinese Name

Sorghumol

English Name

Sorghumol

标识符

CAS No.

90582-44-8

Molecular Formula

C30H50O

Molecular Weight

426.7290

Compound details reference Kuujia Chemical Encyclopedia: 90582-44-8

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

73%
57/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled57
druglikeness.missing21
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
426.7100
druglikeness.valid
TPSA
TPSA
20.2300
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
-
LogD
LogD
-
HBA
HBA
1
druglikeness.valid

water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
null
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
null
druglikeness.valid
bioavailability
bioavailability
-

PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
null
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
null
druglikeness.valid
placental_barrier
placental_barrier
null
druglikeness.valid
milk_secretion
milk_secretion
null
druglikeness.valid

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-

CYP1A2_substrate
CYP1A2_substrate
null
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
null
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
null
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
null
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
null
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
null
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
null
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
null
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
null
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
null
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
null
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
null
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
null
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
null
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
null
druglikeness.valid

Ames_test
Ames_test
null
druglikeness.valid
micronucleus_test
micronucleus_test
null
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
null
druglikeness.valid
DNA_damage
DNA_damage
null
druglikeness.valid
carcinogenicity
carcinogenicity
null
druglikeness.valid

LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
null
druglikeness.valid
cardiotoxicity
cardiotoxicity
null
druglikeness.valid
nephrotoxicity
nephrotoxicity
null
druglikeness.valid
neurotoxicity
neurotoxicity
null
druglikeness.valid
hERG_inhibition
hERG_inhibition
null
druglikeness.valid

Pgp_substrate
Pgp_substrate
null
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
null
druglikeness.valid
BCRP_substrate
BCRP_substrate
null
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
null
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
null
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
null
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
null
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
null
druglikeness.valid

drug_induced_liver_injury
drug_induced_liver_injury
null
druglikeness.valid
QT_prolongation
QT_prolongation
null
druglikeness.valid
skin_sensitization
skin_sensitization
null
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
null
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
null
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
null
druglikeness.valid
Skin_Sens
Skin_Sens
null
druglikeness.valid
Resp_Sens
Resp_Sens
null
druglikeness.valid
Photo_tox
Photo_tox
null
druglikeness.valid
Ser_ALK
Ser_ALK
null
druglikeness.valid
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

糖尿病

Diabetes Mellitus

Corresponding Targets:

AMPK (PRKAA1)AMPK (AMPK)SGLT2 (SGLT2)

心血管疾病

Cardiovascular disease

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)BACE1 (BACE1)

炎症性疾病

Inflammatory disease

Corresponding Targets:

TLR4 (TLR4)PTPN1 (PTPN1)STAT3 (STAT3)

癌症

Cancer

Corresponding Targets:

BCL2 (BCL2)NOTCH1 (NOTCH1)PTPN1 (PTPN1)

神经退行性疾病

Neurodegenerative disease

Corresponding Targets:

BCL2 (BCL2)ABCA1 (ABCA1)APP (APP)
Plant Sources

No plant sources

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